Cas no 827-81-6 (benzo1,3dioxole-2-carboxylic acid)

• Product Name: benzo1,3dioxole-2-carboxylic acid
• CAS No: 827-81-6
• MF: C₈H₆O₄
• MW: 166.130842685699
• MDL: MFCD03901112
• CID: 1068550
• PubChem ID: 6487426
• Update Time: 2025-04-20

benzo1,3dioxole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Benzo[1,3]dioxole-2-carboxylic acid
• J-519692
• 2-Bromo-2,3,3,3-tetrafluoropropanoylbromide
• Benzo[d][1,3]dioxole-2-carboxylic acid
• 1,3-benzodioxole-2-carboxylic acid
• Benzo[d][1,3]dioxole-2-carboxylicacid
• HMS1698L11
• MFCD03901112
• 827-81-6
• 2H-1,3-benzodioxole-2-carboxylic acid
• NCGC00336901-01
• AKOS004123059
• BB 0255042
• FT-0677665
• SCHEMBL2547829
• VS-09658
• CS-0314531
• AB01329909-02
• DTXSID60424586
• BBL030174
• STK500363
• ALBB-005433
• benzo1,3dioxole-2-carboxylic acid

• MDL： MFCD03901112
• Inchi： 1S/C8H6O4/c9-7(10)8-11-5-3-1-2-4-6(5)12-8/h1-4,8H,(H,9,10)
• InChI Key： ZGIAUZUZNFRBGN-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OC1C(=O)O

Computed Properties

• Exact Mass: 166.02660867g/mol
• Monoisotopic Mass: 166.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 332.8±31.0 °C at 760 mmHg
• Flash Point: 143.5±18.3 °C
• Refractive Index: 1.598
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

benzo1,3dioxole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)